Cas no 98430-04-7 (2,3,5-Trimethylmorpholine)

2,3,5-Trimethylmorpholine structure
2,3,5-Trimethylmorpholine structure
Product Name:2,3,5-Trimethylmorpholine
CAS No:98430-04-7
MF:C7H15NO
MW:129.200102090836
CID:6631397
PubChem ID:12394013
Update Time:2024-01-04

2,3,5-Trimethylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-trimethylmorpholine
    • AKOS006356938
    • 98430-04-7
    • F18841
    • SCHEMBL3985658
    • Morpholine, 2,3,5-trimethyl-
    • 2,3,5-Trimethylmorpholine
    • Inchi: 1S/C7H15NO/c1-5-4-9-7(3)6(2)8-5/h5-8H,4H2,1-3H3
    • InChI Key: XDAMZGXFTHZDFD-UHFFFAOYSA-N
    • SMILES: O1CC(C)NC(C)C1C

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.841±0.06 g/cm3(Predicted)
  • Melting Point: 160-164 °C
  • Boiling Point: 165.1±15.0 °C(Predicted)
  • pka: 9.13±0.70(Predicted)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd